3-[(benzyloxy)methyl]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-3-(phenylmethoxymethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C23H30N2O3/c1-27-22-11-9-19(10-12-22)13-14-24-23(26)25-15-5-8-21(16-25)18-28-17-20-6-3-2-4-7-20/h2-4,6-7,9-12,21H,5,8,13-18H2,1H3,(H,24,26)
• InChI Key: ZLSYONGOXXUSEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)N2CCCC(C2)COCC3=CC=CC=C3
• Molecular Formula: C23H30N2O3
• Molecular Weight: 382.5 g/mol

Description

Compounds like this one typically belong to the class of organic compounds known as piperidine carboxamides. They contain a piperidine ring which is a heterocyclic compound with a chemical structure based on a six-membered ring with five carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of a piperidine derivative with a suitable carboxylic acid or its derivative. The benzyloxy and methoxyphenyl groups can be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of such compounds is characterized by a piperidine ring substituted with various functional groups. The presence of the benzyloxy and methoxyphenyl groups can influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions of such compounds can vary widely depending on the specific functional groups present. For example, the benzyloxy group can undergo reactions typical of ethers, while the carboxamide group can participate in reactions typical of amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds would be influenced by the specific functional groups present. For example, the presence of the polar carboxamide group could enhance the compound’s solubility in water.

Scientific Research Applications

Suzuki–Miyaura Coupling Reactions

• Significance : SM coupling is widely applied due to its mild reaction conditions, functional group tolerance, and environmentally benign nature of organoboron reagents. .

Benzylic Position Reactions

• .

Photoredox-Catalyzed Protodeboronation

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Mechanism of Action

The mechanism of action of such compounds would depend on their specific biological targets. Piperidine derivatives are found in a variety of pharmaceuticals and can interact with a wide range of biological targets.

Safety and Hazards

The safety and hazards associated with such compounds would depend on their specific structures and biological activities. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Future research on such compounds could involve the synthesis of new derivatives with different substituents, the exploration of their biological activities, and the development of methods for their synthesis.